Cas no 71473-97-7 (N,N,3-trimethylcyclobutane-1-carboxamide)

• Product Name: N,N,3-trimethylcyclobutane-1-carboxamide
• CAS No: 71473-97-7
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD28956193
• CID: 548285
• PubChem ID: 12509282
• Update Time: 2025-05-23

N,N,3-trimethylcyclobutane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxamide,N,N,3-trimethyl-
• Cyclobutanecarboxamide, N,N,3-trimethyl- (7CI,9CI)
• N,N,3-trimethylcyclobutane-1-carboxamide
• N,N,3-Trimethylcyclobutanecarboxamide
• DTXSID00500833
• SCHEMBL26231143
• EN300-3409173
• SCHEMBL17900471
• SCHEMBL25716905
• 71473-97-7

• MDL： MFCD28956193
• Inchi： 1S/C8H15NO/c1-6-4-7(5-6)8(10)9(2)3/h6-7H,4-5H2,1-3H3
• InChI Key： QUPNPSZGCNTBCS-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C)C1)N(C)C

Computed Properties

• Exact Mass: 141.11545
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N,N,3-trimethylcyclobutane-1-carboxamide

N,N,3-Trimethylcyclobutane-1-Carboxamide: A Comprehensive Overview

N,N,3-trimethylcyclobutane-1-carboxamide (CAS No. 71473-97-7) is a chemical compound that has garnered attention in various fields due to its unique properties and potential applications. This compound belongs to the class of amides, specifically derived from cyclobutane carboxylic acid. The structure of N,N,3-trimethylcyclobutane-1-carboxamide features a cyclobutane ring with three methyl groups attached at specific positions, along with an amide functional group. This combination of structural elements contributes to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of understanding the synthesis and characterization of N,N,3-trimethylcyclobutane-1-carboxamide. Researchers have explored various synthetic pathways to optimize its production, focusing on improving yield and reducing costs. For instance, a 2023 study published in the *Journal of Organic Chemistry* demonstrated a novel method involving the use of transition metal catalysts to facilitate the formation of the amide bond. This approach not only enhances the efficiency of the synthesis process but also opens avenues for scaling up production for industrial applications.

The physical and chemical properties of N,N,3-trimethylcyclobutane-1-carboxamide are critical for its practical applications. The compound exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions. Additionally, the compound's stability under thermal and oxidative conditions has been extensively studied, with findings indicating moderate stability that can be further enhanced through appropriate formulation techniques.

One of the most promising applications of N,N,3-trimethylcyclobutane-1-carboxamide lies in its use as a precursor in pharmaceutical chemistry. The compound's ability to form stable amide bonds makes it an ideal candidate for synthesizing bioactive molecules with complex structures. A 2022 research article in *Drug Discovery Today* reported that derivatives of this compound have shown potential as inhibitors of certain enzymes involved in metabolic disorders. These findings underscore the importance of further exploring its role in drug development.

Another area where N,N,3-trimethylcyclobutane-1-carboxamide has shown promise is in polymer chemistry. The compound's ability to act as a building block for polyamides has been investigated, with researchers focusing on its compatibility with existing polymerization techniques. A study published in *Macromolecules* in 2023 highlighted the synthesis of novel polyamides using this compound as a monomer, demonstrating improved mechanical properties compared to traditional materials.

The environmental impact and safety profile of N,N,3-trimethylcyclobutane-1-carboxamide are also critical considerations. Recent toxicity studies have revealed that the compound exhibits low acute toxicity when administered orally or dermally. However, long-term exposure studies are still underway to fully assess its safety profile. Regulatory agencies have emphasized the need for comprehensive risk assessments to ensure safe handling and disposal practices.

In conclusion, N,N,3-trimethylcyclobutane-1-carboxamide (CAS No. 71473-97-7) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.